Cas no 6988-39-2 (Methyl 4,6-O-benzylidene-b-D-galactopyranoside)

Methyl 4,6-O-benzylidene-b-D-galactopyranoside Properties

Names and Identifiers

• Methyl 4,6-O-benzylidene-alpha-D-galactopyranoside
• Methyl-4,6-O-benzyliden-beta-D-galactopyranoside
• 2-Phenyl-6-methoxybenzothiazol
• 6-methoxy-2-phenylbenzo[d]thiazole
• 6-Methoxy-2-phenyl-benzothiazol
• 6-methoxy-2-phenylbenzothiazole
• 6-methoxy-2-phenyl-benzothiazole
• 6-methoxy-2-phenylhexahydropyrano(3,2-d)(1,3)dioxine-7,8-diol
• Benzothiazole, 6-methoxy-2-phenyl-
• CTK0G7820
• SureCN2138572
• W-203558
• Methyl 4,6-O-benzylidene-b-D-galactopyranoside
• SCHEMBL6438935
• CS-0455039
• (4AR,6R,7R,8R,8aR)-6-methoxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxine-7,8-diol
• Methyl-4,6-O-benzylidene-beta-D-galactopyranoside
• AKOS015919226
• 6988-39-2
• MFCD08274513
• +Expand

• MDL： MFCD08274513
• InChIKey： VVSWDMJYIDBTMV-QFIBJEGBSA-N
• Inchi： InChI=1S/C14H18O6/c1-17-14-11(16)10(15)12-9(19-14)7-18-13(20-12)8-5-3-2-4-6-8/h2-6,9-16H,7H2,1H3/t9-,10-,11-,12+,13?,14-/m1/s1
• SMILES： CO[C@H]1[C@@H]([C@H]([C@@H]2[C@@H](COC(C3=CC=CC=C3)O2)O1)O)O

Computed Properties

• Exact Mass: 282.11
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 282.11
• Heavy Atom Count: 20
• Complexity: 319
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 77.4A^2

Experimental Properties

• LogP: 0.19370
• PSA: 77.38000